2-(4-methoxyphenyl)-4-methyl-N-(2-[1,2,4]triazolo[4,3-a]pyridin-3-ylethyl)-1,3-thiazole-5-carboxamide

Specification

• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-4-methyl-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]-1,3-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C20H19N5O2S/c1-13-18(28-20(22-13)14-6-8-15(27-2)9-7-14)19(26)21-11-10-17-24-23-16-5-3-4-12-25(16)17/h3-9,12H,10-11H2,1-2H3,(H,21,26)
• Standard InChI Key: RXVIPVUKMAKQTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)OC)C(=O)NCCC3=NN=C4N3C=CC=C4

Introduction

2-(4-methoxyphenyl)-4-methyl-N-(2-triazolo[4,3-a]pyridin-3-ylethyl)-1,3-thiazole-5-carboxamide is a complex heterocyclic compound that integrates multiple functional groups, including a methoxyphenyl group, a triazolopyridine moiety, and a thiazole ring. This compound is classified under thiazole derivatives, known for their diverse biological activities and potential therapeutic uses.

Synthesis and Production

The synthesis of 2-(4-methoxyphenyl)-4-methyl-N-(2-triazolo[4,3-a]pyridin-3-ylethyl)-1,3-thiazole-5-carboxamide involves multi-step reactions. Industrial production may utilize continuous flow reactors to enhance efficiency and scalability. Green chemistry principles are increasingly applied to minimize environmental impact by using solvent-free conditions or environmentally benign solvents.

Biological Activity and Therapeutic Potential

This compound is a candidate for developing new therapeutic agents targeting specific diseases such as cancer or inflammatory disorders. Its ability to modulate enzyme activity suggests potential applications in drug discovery and development. It may act as an inhibitor of kinases or other signaling molecules, influencing biological processes like cell proliferation and survival.

Applications in Drug Discovery:

• The compound's unique structural features make it suitable for various scientific applications, particularly in medicinal chemistry and pharmacology.